Cas no 18067-44-2 (Naphthalene,1,8-diethynyl-)

Naphthalene,1,8-diethynyl- is a specialized organic compound featuring ethynyl groups at the 1,8-positions of the naphthalene core. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly for constructing extended π-conjugated systems or as a precursor in cross-coupling reactions. Its rigid, planar geometry and electron-rich nature enhance its utility in materials science, including the development of organic semiconductors, ligands, or molecular scaffolds. The compound’s defined symmetry and functionalization potential allow precise modifications for tailored applications. Careful handling is advised due to its potential sensitivity to oxidation or polymerization under certain conditions.

Naphthalene,1,8-diethynyl- structure

Product Name:Naphthalene,1,8-diethynyl-

CAS No:18067-44-2

MF:C₁₄H₈

MW:176.21332359314

MDL:MFCD18252808

CID:235358

PubChem ID:140331

Update Time:2025-08-10

Naphthalene,1,8-diethynyl- Chemical and Physical Properties

Names and Identifiers

- Naphthalene,1,8-diethynyl-
- 1,8-Diethynylnaphthalene
- 1,8-(HCC)2C10H6
- 1,8-bis(ethynyl)naphthalene
- 1,8-Diaethinyl-naphthalin
- 1,8-Diethinylnaphthalin
- 1,8-diethyl-1,3,4,9-tetrahydro-4-oxopyrano[3,4-b]indole-1-acetic acid
- 1,8-diethyl-4-oxo-1,3,4,9-tetrahydropyrano[3,4-b]-indole-1-acetic acid
- 4-Oxo Etodolac
- ACMC-20eilr
- AG-D-29916
- AGN-PC-005M3C
- CHEMBL296550
- CTK0H2843
- FT-0673370
- Pyrano[3,4-b]indole-1-aceticacid, 1,8-diethyl-1,3,4,9-tetrahydro-4-oxo-
- SureCN8542450
- Naphthalene, 1,8-diethynyl-
- DTXSID70939373
- AC8504
- SY250253
- 18067-44-2
- 1,8-diethynyl-naphthalene
- 67665-34-3
- MFCD18252808
- MDL： MFCD18252808
- Inchi： 1S/C14H8/c1-3-11-7-5-9-13-10-6-8-12(4-2)14(11)13/h1-2,5-10H
- InChI Key： IENBVLHUZUIOSC-UHFFFAOYSA-N
- SMILES： C12C(C#C)=CC=CC1=CC=CC=2C#C

Computed Properties

Exact Mass: 176.06264
Monoisotopic Mass: 176.062600255g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 265
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y18335-250mg	Naphthalene,1,8-diethynyl-	18067-44-2	95%	250mg	¥5259.0	2024-07-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y18335-1g	Naphthalene,1,8-diethynyl-	18067-44-2	95%	1g	¥9759.0	2024-07-15
eNovation Chemicals LLC	D697026-0.25g	1,8-Diethynylnaphthalene	18067-44-2	95%	0.25g	$575	2024-07-20
eNovation Chemicals LLC	D697026-1g	1,8-Diethynylnaphthalene	18067-44-2	95%	1g	$825	2024-07-20
eNovation Chemicals LLC	D697026-5g	1,8-Diethynylnaphthalene	18067-44-2	95%	5g	$1650	2024-07-20
eNovation Chemicals LLC	D697026-0.1g	1,8-Diethynylnaphthalene	18067-44-2	95%	0.1g	$460	2025-02-28
eNovation Chemicals LLC	D697026-1g	1,8-Diethynylnaphthalene	18067-44-2	95%	1g	$825	2025-02-28
eNovation Chemicals LLC	D697026-0.25g	1,8-Diethynylnaphthalene	18067-44-2	95%	0.25g	$575	2025-02-28
eNovation Chemicals LLC	D697026-5g	1,8-Diethynylnaphthalene	18067-44-2	95%	5g	$1650	2025-02-28
eNovation Chemicals LLC	D697026-5g	1,8-Diethynylnaphthalene	18067-44-2	95%	5g	$1650	2025-02-28